BE“GHE Foundational & Exploratory

Check Availability & Pricing

Indanomycin: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indanomycin

Cat. No.: B8058501

CAS Number: 66513-28-8
Molecular Formula: C31H43NOa4

Molecular Weight: 493.68 g/mol

Summary

Indanomyecin, also known as X-14547A, is a carboxylic acid ionophore antibiotic produced by
the bacterium Streptomyces antibioticus.[1][2] As an ionophore, it can form lipid-soluble
complexes with metal cations, facilitating their transport across biological membranes. This
activity is the basis for its biological effects, which include antibacterial properties, particularly
against Gram-positive bacteria.[2] This document provides a comprehensive overview of
Indanomyecin, including its physicochemical properties, biological activity, and the
methodologies for its study.

Physicochemical Properties
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Property Value Reference
CAS Number 66513-28-8

Molecular Formula C31H43NOa4

Molecular Weight 493.68 g/mol

Appearance Not specified in literature

Solubility Not specified in literature

Melting Point Not specified in literature

Biological Activity
Antibacterial Activity

Indanomycin exhibits activity against Gram-positive bacteria. The minimum inhibitory
concentration (MIC) of Indanomycin-related antibiotics isolated from a marine Streptomyces
antibioticus strain was found to be in the range of 4.0-8.0 pyg/ml against Staphylococcus
aureus.[3]

lonophoric Activity

Indanomyecin is capable of complexing and transporting both monovalent and divalent metal
cations across lipid membranes.[2] This disruption of the natural ion gradients across cellular
membranes is believed to be the primary mechanism of its antibiotic action. The precise
selectivity and binding constants for different cations have not been extensively reported in the
available literature.

The general mechanism of a carrier ionophore like Indanomycin involves the formation of a
complex with a cation, shielding its charge and allowing the complex to diffuse across the
hydrophobic lipid bilayer.

Logical Relationship of lonophore Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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